Cas no 18542-43-3 (3-(Methylsulfanyl)-2-oxopropanoic acid)

• Product Name: 3-(Methylsulfanyl)-2-oxopropanoic acid
• CAS No: 18542-43-3
• MF: C₄H₆O₃S
• MW: 134.153640270233
• CID: 2672940
• PubChem ID: 14918433
• Update Time: 2024-03-01

3-(Methylsulfanyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfanyl-2-oxopropanoic acid
• 3-(Methylthio)pyruvic acid
• 3-(Methylsulfanyl)-2-oxopropanoic acid
• Propanoic acid, 3-(methylthio)-2-oxo-

• Inchi： 1S/C4H6O3S/c1-8-2-3(5)4(6)7/h2H2,1H3,(H,6,7)
• InChI Key： ASZYUMDOLKFVGW-UHFFFAOYSA-N
• SMILES： S(C)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 134.00376522g/mol
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives